Cas no 2137098-23-6 (1H-1,2,4-Triazole-5-ethanamine, α-methyl-3-propyl-, (αR)-)

• Product Name: 1H-1,2,4-Triazole-5-ethanamine, α-methyl-3-propyl-, (αR)-
• CAS No: 2137098-23-6
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 5256140
• PubChem ID: 93679452
• Update Time: 2025-05-18

1H-1,2,4-Triazole-5-ethanamine, α-methyl-3-propyl-, (αR)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-ethanamine, α-methyl-3-propyl-, (αR)-
• 2137098-23-6
• EN300-376221
• (2R)-1-(3-propyl-1H-1,2,4-triazol-5-yl)propan-2-amine

• Inchi： 1S/C8H16N4/c1-3-4-7-10-8(12-11-7)5-6(2)9/h6H,3-5,9H2,1-2H3,(H,10,11,12)/t6-/m1/s1
• InChI Key： WYMSCHVKWKYOLG-ZCFIWIBFSA-N
• SMILES： N1C(C[C@@H](C)N)=NC(CCC)=N1

Computed Properties

• Exact Mass: 168.137496527g/mol
• Monoisotopic Mass: 168.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 344.0±25.0 °C(Predicted)
• pka: 11.28±0.10(Predicted)

Additional information on 1H-1,2,4-Triazole-5-ethanamine, α-methyl-3-propyl-, (αR)-

Introduction to 1H-1,2,4-Triazole-5-ethanamine, α-methyl-3-propyl-, (αR) and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 2137098-23-6, identified as 1H-1,2,4-Triazole-5-ethanamine, α-methyl-3-propyl-, (αR), represents a fascinating molecule in the realm of medicinal chemistry. This compound belongs to the triazole class of heterocyclic compounds, which have garnered significant attention due to their diverse pharmacological properties and applications in drug development. The structural framework of this molecule incorporates a triazole ring, which is a key pharmacophore in many therapeutic agents, particularly those targeting infectious diseases and inflammatory conditions.

The (αR) configuration denotes the stereochemical arrangement of the amine substituent at the α-position relative to the triazole ring. Stereoisomers can exhibit markedly different biological activities, making the precise stereochemical specification of such compounds crucial for their therapeutic efficacy. The presence of both an α-methyl and a 3-propyl substituent further enhances the molecular complexity and potential for selective interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel triazole derivatives as potential therapeutic agents. The triazole moiety is known for its ability to modulate various biological pathways, including those involved in microbial resistance mechanisms and inflammatory responses. For instance, studies have demonstrated that triazole derivatives can inhibit the activity of certain enzymes and receptors implicated in bacterial infections and autoimmune disorders. The specific substitution pattern in 1H-1,2,4-Triazole-5-ethanamine, α-methyl-3-propyl-, (αR) may confer unique properties that make it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in addressing emerging challenges in antimicrobial therapy. With the rise of multidrug-resistant pathogens, there is an urgent need for new classes of antibiotics that can overcome existing resistance mechanisms. Triazole-based compounds have shown promise in this regard due to their ability to disrupt essential bacterial processes such as DNA replication and cell wall synthesis. The structural features of 1H-1,2,4-Triazole-5-ethanamine, α-methyl-3-propyl-, (αR), including its chiral center and bulky substituents, may enable it to interact selectively with bacterial targets while minimizing off-target effects.

Moreover, the compound's amine functionality provides a versatile scaffold for further chemical modification. This allows medicinal chemists to explore modifications that could enhance its pharmacokinetic properties or expand its therapeutic spectrum. For example, derivatization of the amine group could lead to novel analogs with improved solubility or bioavailability. Such modifications are critical for translating promising laboratory findings into effective clinical therapies.

The synthesis of 1H-1,2,4-Triazole-5-ethanamine, α-methyl-3-propyl-, (αR) also presents an interesting challenge from a chemical perspective. The construction of the triazole ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, achieving the correct stereochemical configuration at the amine center necessitates sophisticated synthetic strategies. Advances in asymmetric synthesis have made it possible to construct complex chiral molecules with high enantioselectivity, which is essential for developing enantiopure pharmaceuticals.

Recent studies have highlighted the importance of computational methods in optimizing drug candidates like 1H-1,2,4-Triazole-5-ethanamine, α-methyl-3-propyl-, (αR). Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level. These predictions are invaluable for guiding experimental design and prioritizing candidates for further testing. By integrating experimental data with computational insights, researchers can accelerate the drug discovery process and increase the likelihood of success.

The potential applications of this compound extend beyond antimicrobial therapy. Preliminary investigations suggest that it may also exhibit anti-inflammatory properties by modulating signaling pathways associated with immune responses. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are significant health burdens worldwide, and new therapeutic strategies are needed to address these conditions effectively. Triazole derivatives have shown promise as anti-inflammatory agents due to their ability to inhibit key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX).

In conclusion,1H-1,2,4-Triazole-5-ethanamine, α-methyl, 3-propyl-, (αR) CAS no 2137098-23-6 represents a structurally intriguing molecule with significant potential in modern medicinal chemistry. Its unique combination of pharmacophoric elements makes it a compelling candidate for further exploration as an antimicrobial agent or anti-inflammatory drug. As research continues to uncover new applications for triazole derivatives, this compound stands out as a promising addition to the pharmaceutical landscape.